4-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)thiazol-4-yl]benzoic acid

• CAS No.: 294622-59-6
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 4-[2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-1,3-thiazol-4-yl]benzoic acid
• InChI: InChI=1S/C19H23N3O4S/c1-19(2,3)26-18(25)22-10-8-21(9-11-22)17-20-15(12-27-17)13-4-6-14(7-5-13)16(23)24/h4-7,12H,8-11H2,1-3H3,(H,23,24)
• InChI Key: KAMVHTHZKSWNSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Description

4-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)thiazol-4-yl]benzoic acid is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-thiocarbamoyl-piperazine-1-carboxylic acid tert-butyl ester (13.3 mmol) in ethanol (60 ml) was added 4-(2-bromoacetyl)-benzoic acid (13.3 mmol) and 4-methylmorpholine (13.9 mmol). The reaction was heated at reflux for 2.5 h. The reaction was concentrated in vacuo and the solid washed with water (200 ml) to yield the title compound as a white solid (3.9 g). 1H NMR (400 MHz, CDCl3) 1.45 (9H, s), 3.58 (8H, m), 4.86 (1H, s), 6.95 (1H,s), 7.97 (2H, d, J 8 Hz), 8.1 (2H, d, J 8 Hz).